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Compound of Interest

Compound Name: Heteroclitin G

Cat. No.: B13436984 Get Quote

Heteroclitin G: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Heteroclitin G is a naturally occurring chemical compound of interest within the scientific

community. This document provides a concise technical summary of its fundamental

properties.

Chemical and Physical Data
A summary of the key chemical identifiers for Heteroclitin G is presented in the table below.

Identifier Value Reference

CAS Number 144027-74-7 [1]

Molecular Formula C22H24O7 [1]

Biological Activity and Research
Publicly available research on the specific biological activities, experimental protocols, and

signaling pathways of Heteroclitin G is limited at this time. One study has suggested that

Heteroclitin G may serve as a potential biomarker for the blood-replenishing activities of
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Kadsura interior stem (KIS), though detailed mechanistic data was not provided. Further

research is required to elucidate the pharmacological profile and mechanism of action of this

compound.

For context, other related compounds isolated from the Kadsura genus, such as Heteroclitin I

and J, have been investigated for their anti-HIV properties. This suggests that lignans from this

plant family may represent a source of bioactive molecules. However, it is crucial to note that

these findings on related compounds are not directly transferable to Heteroclitin G.

Experimental Protocols and Signaling Pathways
Detailed experimental protocols and established signaling pathways specifically for

Heteroclitin G are not sufficiently documented in the currently available scientific literature to

provide a comprehensive summary or visual representation.

Future Directions
The initial identification of Heteroclitin G and its potential as a biomarker indicates a need for

further scientific inquiry. Future research efforts could focus on:

Isolation and Purification: Development of robust methods for the isolation and purification of

Heteroclitin G in quantities sufficient for comprehensive biological screening.

In vitro and in vivo studies: Systematic evaluation of the bioactivity of Heteroclitin G across

a range of cell-based assays and animal models to identify potential therapeutic applications.

Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways

modulated by Heteroclitin G to understand its pharmacological effects.

Conclusion
Heteroclitin G is a defined chemical entity with a known chemical formula and CAS number.

While preliminary findings suggest potential biological relevance, there is a significant gap in

the scientific literature regarding its specific biological functions, experimental methodologies,

and associated signaling pathways. This presents an opportunity for novel research to explore

the therapeutic potential of this natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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